4,6-dichloro-2-(3,4-dihydroisoquinolin-2(1H)-yl)benzo[d]thiazole

• IUPAC Name: 4,6-dichloro-2-(3,4-dihydro-1H-isoquinolin-2-yl)-1,3-benzothiazole
• InChI: InChI=1S/C16H12Cl2N2S/c17-12-7-13(18)15-14(8-12)21-16(19-15)20-6-5-10-3-1-2-4-11(10)9-20/h1-4,7-8H,5-6,9H2
• InChI Key: YAZUOPFCMCHTNQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=CC=CC=C21)C3=NC4=C(S3)C=C(C=C4Cl)Cl
• Molecular Formula: C16H12Cl2N2S
• Molecular Weight: 335.2 g/mol
• CAS No.: 863001-24-5

Description

4,6-dichloro-2-(3,4-dihydroisoquinolin-2(1H)-yl)benzo[d]thiazole is a useful research compound. Its molecular formula is C16H12Cl2N2S and its molecular weight is 335.25. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

A series of N-[(benzo)thiazol-2-yl]-2/3-[3,4-dihydroisoquinolin-2(1H)-yl]ethan/propanamide derivatives were synthesized and found to possess psychotropic, anti-inflammatory, and cytotoxic activities. These compounds demonstrated marked sedative action, high anti-inflammatory activity, selective cytotoxic effects on tumor cell lines, and some antimicrobial action. The study attempted to correlate biological results with structural characteristics and physicochemical parameters, identifying specific combinations of activities for the synthesized compounds (Zablotskaya et al., 2013).

Antimosquito Properties

Another study focused on the antimosquito properties of 2,6-substituted and 2,4-substituted benzo[d]thiazole analogues against Anopheles arabiensis. The compounds demonstrated repellent, insecticidal, and larvicidal activities, with some analogues showing repellent activity comparable to DEET. This efficient synthesis method enabled short reaction times, easy work-up, and significant high yields (Venugopala et al., 2013).

Antibacterial Agents

A novel series of N-(benzo[d]thiazol-2-yl)-2-(2-(6-chloroquinolin-4-yl)hydrazinyl)acetamide derivatives exhibited broad-spectrum antibacterial activity against Gram-positive and Gram-negative bacteria, suggesting potential as new antibacterial agents (Bhoi et al., 2015).

Organic Chemistry and Scaffold Construction

Research in organic chemistry has utilized related compounds for constructing novel chemical scaffolds. For example, a one-pot synthetic approach was developed for the construction of a thiazolo[3,2-a]benzimidazole-linked quinazoline scaffold, demonstrating an efficient and successful approach for synthesizing new compounds with good to high yields (Keivanloo et al., 2018).

Mechanism of Action

Target of Action

The primary target of this compound is the aldo-keto reductase AKR1C3 . This enzyme is of interest in both breast and prostate cancer .

Mode of Action

The compound acts as a highly potent and isoform-selective inhibitor of AKR1C3 . Crystal structure studies have shown that the carboxylate group of the compound occupies the oxyanion hole in the enzyme, while the sulfonamide provides the correct twist to allow the dihydroisoquinoline to bind in an adjacent hydrophobic pocket .

Biochemical Pathways

The inhibition of AKR1C3 by this compound affects the metabolism of certain substrates. For instance, it has been shown to inhibit the metabolism of a known dinitrobenzamide substrate .

Pharmacokinetics

It has been shown to have good cellular potency .

Result of Action

The inhibition of AKR1C3 by this compound can potentially disrupt the normal functioning of the enzyme, leading to changes at the molecular and cellular levels. This could have therapeutic implications in the treatment of diseases such as breast and prostate cancer where AKR1C3 is implicated .